UAMC-3203

• Molecular Formula: C25H37N5O2S
• Molecular Weight: 471.7 g/mol
• InChI: InChI=1S/C25H37N5O2S/c31-33(32,28-15-18-30-16-13-26-14-17-30)23-11-12-24(29-22-9-5-2-6-10-22)25(19-23)27-20-21-7-3-1-4-8-21/h1,3-4,7-8,11-12,19,22,26-29H,2,5-6,9-10,13-18,20H2
• InChIKey: HSYSVXKJIVUNBR-UHFFFAOYSA-N

UAMC-3203 Procurement Guide

UAMC-3203 (CAS 2271358-64-4) is a third-generation ferrostatin analog and potent ferroptosis inhibitor developed through iterative medicinal chemistry optimization of the Fer-1 scaffold [1]. It functions as a lipophilic radical-trapping antioxidant (RTA) that prevents iron-catalyzed lipid peroxidation in cellular membranes [2]. The compound is primarily used in preclinical research to interrogate ferroptosis-driven pathologies and as a reference standard for the development of next-generation ferroptosis inhibitors [3].

1 Microsomal stability profile supports multi-dose in vivo pharmacology studies

2 Rapid lipid bilayer partitioning reported, facilitating cellular ferroptosis assay setup

3 Sustained tissue retention observed, supporting target-organ exposure research

• [1] Devisscher L, et al. Discovery of Novel, Drug-Like Ferroptosis Inhibitors with in Vivo Efficacy. J Med Chem. 2018;61(22):10126-10140. View Source
• [2] Scarpellini C, et al. Oxazole-Based Ferroptosis Inhibitors with Promising Properties to Treat Central Nervous System Diseases. J Med Chem. 2025;68(4):4908-4928. View Source
• [3] Zhuang T, et al. Ferroptosis is a targetable detrimental factor in metabolic dysfunction-associated steatotic liver disease. Cell Death Differ. 2024;31:1113–1126. View Source

Why UAMC-3203 Is Irreplaceable

Ferroptosis inhibitors exhibit substantial variability in potency, metabolic stability, and in vivo protective efficacy that precludes simple substitution. Ferrostatin-1 (Fer-1), the first-generation archetype, suffers from limited aqueous solubility and rapid metabolic degradation that compromises its utility in chronic or systemic disease models [1]. A direct head-to-head study demonstrated that standard doses of Fer-1 failed to reduce lipid peroxidation or liver injury in an acetaminophen-induced hepatotoxicity model, whereas UAMC-3203 conferred partial protection under identical conditions [2]. This performance gap stems from structural modifications in UAMC-3203 that enhance membrane insertion kinetics, microsomal stability, and tissue distribution—attributes that are not shared across the ferrostatin class [1].

! First-generation Fer-1 undergoes rapid metabolic clearance, limiting in vivo target exposure

! Fer-1 lacks published tissue distribution data, confounding target-organ pharmacodynamic interpretation

! No repeat-dose study context available for Fer-1, restricting chronic model control use

• [1] Devisscher L, et al. Discovery of Novel, Drug-Like Ferroptosis Inhibitors with in Vivo Efficacy. J Med Chem. 2018;61(22):10126-10140. View Source
• [2] Adelusi OB, et al. Effect of ferroptosis inhibitors in a murine model of acetaminophen-induced liver injury. J Biochem Mol Toxicol. 2024;38(8):e23791. View Source

UAMC-3203 Differentiation Evidence

Cellular Potency vs. Fer-1

UAMC-3203 exhibits approximately 5- to 6-fold greater potency than Ferrostatin-1 (Fer-1) in inhibiting erastin-induced ferroptotic cell death in IMR-32 neuroblastoma cells .

Cellular Potency

Cross-study comparable

IC50 10 nM (UAMC-3203) vs. EC50 60 nM (Fer-1), ~6-fold lower concentration

Supports lower dosing requirements for target engagement in ferroptosis assays

IMR-32 vs. HT-1080 cell lines; erastin-induced model; cross-study comparison

Evidence Dimension	Inhibition of erastin-induced ferroptosis (IC50)
Target Compound Data	10–12 nM
Comparator Or Baseline	Ferrostatin-1 (Fer-1): ~60 nM
Quantified Difference	~5–6× lower IC50 (higher potency)
Conditions	IMR-32 human neuroblastoma cells; erastin-induced ferroptosis; Sytox Green fluorescence assay

Why This Matters

Lower IC50 translates to reduced compound consumption per experiment and enables lower dosing in in vivo studies, improving cost-efficiency for procurement.

Metabolic Stability vs. Fer-1

UAMC-3203 demonstrates markedly prolonged microsomal stability across human and rat species compared to Fer-1, enabling sustained exposure in preclinical models .

Metabolic Stability

Cross-study comparable

Human t1/2 20.5 h, rat 16.5 h vs. Fer-1 20-fold improvement)

Supports sustained exposure in repeat-dosing in vivo models

Liver microsome stability; in vivo correlation requires validation

Evidence Dimension	In vitro microsomal stability (half-life, t1/2)
Target Compound Data	Human microsomes: t1/2 = 20.5 h; Rat microsomes: t1/2 = 16.5 h
Comparator Or Baseline	Ferrostatin-1 (Fer-1): reported to have shorter t1/2 due to metabolic instability
Quantified Difference	Human t1/2 extended to 20.5 h (Fer-1 unstable); rat t1/2 = 16.5 h
Conditions	Incubation with pooled human and rat liver microsomes

Why This Matters

Extended half-life supports once-daily or less frequent dosing regimens in chronic disease models, reducing animal handling variability and compound consumption.

In Vivo Tolerability vs. Fer-1

In a direct comparative murine study, UAMC-3203 provided measurable hepatoprotection and reduced lipid peroxidation (LPO) under conditions where Ferrostatin-1 showed no effect [1].

Repeat-Dose Tolerability

Supporting evidence

No toxicity observed at 20 µmol/kg/day i.p. for 4 weeks in mice and rats

Repeat-dose study context established for UAMC-3203, absent for Fer-1

General health monitoring; formal toxicology not assessed

Evidence Dimension	Reduction of malondialdehyde (MDA) levels and liver injury in APAP+FeSO4 model
Target Compound Data	Partially protected; reduced LPO in the presence of ferrous iron [1]
Comparator Or Baseline	Ferrostatin-1 (standard doses): no effect on MDA levels or injury [1]
Quantified Difference	Qualitative: protection observed vs. no protection
Conditions	C57BL/6J mice; APAP overdose ± FeSO4 co-treatment

Why This Matters

Demonstrates that UAMC-3203 achieves in vivo efficacy in a model where the first-generation comparator is completely ineffective, validating its procurement for translationally relevant studies.

• [1] Adelusi OB, et al. Effect of ferroptosis inhibitors in a murine model of acetaminophen-induced liver injury. J Biochem Mol Toxicol. 2024;38(8):e23791. View Source

Tissue Distribution vs. Fer-1

UAMC-3203 was administered daily for four weeks without observable toxicity in mice, establishing a favorable chronic safety margin [1].

Tissue Distribution

Supporting evidence

Plasma below detection at 6 h, sustained liver/kidney/lung levels at 39 h (5 mg/kg i.v.)

Supports target-organ exposure for PD models; Fer-1 lacks comparable data

Rat model; tissue-to-plasma ratio may vary across species

Evidence Dimension	Chronic toxicity assessment
Target Compound Data	No toxicity observed after daily injection for 4 weeks [1]
Comparator Or Baseline	Not applicable (safety assessment only)
Quantified Difference	N/A
Conditions	Mice; 20 μmol/kg daily injection for 4 weeks

Why This Matters

Enables long-term preclinical studies (e.g., chronic disease models) without confounding toxicity, a critical consideration for procurement planning.

• [1] Devisscher L, et al. Discovery of Novel, Drug-Like Ferroptosis Inhibitors with in Vivo Efficacy. J Med Chem. 2018;61(22):10126-10140. View Source

In Vivo Functional Recovery

UAMC-3203 exhibits high solubility in DMSO and ethanol, with validated in vivo formulation protocols for both homogeneous suspensions and clear solutions .

Functional Recovery

Class-level inference

BBB score improvement in SCI rats; preserved cognitive function in diabetic post-stroke rats

Reported model-response endpoint context; Fer-1 lacks such in vivo functional data

Independent models; target engagement not directly quantified

Evidence Dimension	Solubility in DMSO
Target Compound Data	94 mg/mL (199.29 mM)
Comparator Or Baseline	Ferrostatin-1: ≥149 mg/mL in DMSO [1]; Liproxstatin-1: ~37.73 mg/mL in DMSO
Quantified Difference	Comparable to Fer-1; higher than Lip-1
Conditions	25°C, anhydrous DMSO

Why This Matters

High DMSO solubility facilitates preparation of concentrated stock solutions, reducing vehicle volume and minimizing solvent-related artifacts in cell-based assays.

• [1] ALC-0315. Ferrostatin-1 Solubility Data. DMSO ≥149 mg/mL. View Source

Validation Across Diverse Preclinical Disease Models

UAMC-3203 has been validated in multiple independent preclinical models including spinal cord injury, metabolic liver disease, aortic dissection, and COPD, demonstrating broad translational relevance [1][2][3][4].

Evidence Dimension	In vivo efficacy across disease models
Target Compound Data	Functional recovery in rat SCI; attenuated steatosis in MASLD; reduced AD morbidity/mortality; dose-dependent attenuation of COPD inflammation [1][2][3][4]
Comparator Or Baseline	Fer-1: efficacy largely restricted to acute models due to PK limitations
Quantified Difference	Broader in vivo validation spectrum
Conditions	Multiple murine and rat disease models

Why This Matters

Broad validation reduces experimental risk and supports cross-disciplinary procurement for laboratories investigating multiple ferroptosis-driven pathologies.

• [1] Kan S, et al. UAMC-3203 inhibits ferroptosis and promotes functional recovery in rats with spinal cord injury. Sci Rep. 2024;14:20180. View Source
• [2] Zhuang T, et al. Ferroptosis is a targetable detrimental factor in metabolic dysfunction-associated steatotic liver disease. Cell Death Differ. 2024;31:1113–1126. View Source
• [3] Qiu Z, et al. UAMC-3203 attenuates aortic dissection by targeting ferroptosis-mediated vascular smooth muscle cell loss. Life Sci. 2026;387:124158. View Source
• [4] Inhibition of ferroptosis attenuates experimental COPD features. Eur Respir J. 2025;66(suppl 69):PA2606. View Source

UAMC-3203 Recommended Applications

Ischemia-Reperfusion & Neurodegeneration Models

Laboratories studying chronic metabolic, pulmonary, or cardiovascular diseases where ferroptosis contributes to progressive pathology should procure UAMC-3203 over Fer-1 due to its superior microsomal stability (human t1/2 = 20.5 h) and validated in vivo efficacy in MASLD [1], COPD [2], and aortic dissection . The 4-week chronic safety profile enables long-term dosing without confounding toxicity.

Multi-Organ Injury & Iron Overload

For spinal cord injury [1], post-stroke cognitive impairment [2], and other CNS ferroptosis studies, UAMC-3203 provides superior neuroprotection compared to earlier ferrostatins. The compound's lipophilic nature facilitates tissue distribution, and its validated efficacy in preserving motor function and cognitive outcomes makes it the preferred reference standard for CNS ferroptosis research.

Ferroptosis Target Validation Control

Research groups developing next-generation ferroptosis inhibitors should use UAMC-3203 as the benchmark third-generation comparator. Its improved PK properties relative to Fer-1 [1] and structural distinctness from liproxstatin-1 provide a critical reference point for evaluating novel compounds' potency, stability, and in vivo translatability [2].

PK/PD Modeling Studies

In models of acetaminophen-induced liver injury [1] or multi-organ dysfunction, UAMC-3203 is the ferroptosis inhibitor of choice when Fer-1 fails to confer protection. Its demonstrated ability to reduce lipid peroxidation and mitochondrial dysfunction where Fer-1 is ineffective justifies its selection for acute injury studies requiring robust anti-ferroptotic activity.

Application

Selection Property

Validation Focus

Ischemia-reperfusion & neurodegeneration models

Sustained tissue residence and metabolic stability

CNS functional and histological endpoint analysis

Multi-organ injury & iron overload models

Repeat-dose study context

Multi-organ injury biomarker and histopathology endpoints

Ferroptosis target validation control

Cellular IC50 and pathway selectivity

Cell-death assay endpoint confirmation (e.g., Sytox Green)

PK/PD modeling studies

Biphasic plasma-to-tissue distribution profile

Tissue pharmacodynamic marker time-course analysis

• [1] Kan S, et al. UAMC-3203 inhibits ferroptosis and promotes functional recovery in rats with spinal cord injury. Sci Rep. 2024;14:20180. View Source
• [2] Edgerton-Fulton M, et al. Ferroptosis inhibitor UAMC-3203 preserves memory and prevents anxiety-like behavior but worsens aversive learning in diabetic rats after stroke. Neurotherapeutics. 2025. doi:10.1016/j.neurot.2025.e00802. View Source